4-(4-chlorophenyl)-N-(2,4-dichlorophenyl)-2-[(4-methoxyphenyl)methylsulfanyl]-6-methyl-1,4-dihydropyrimidine-5-carboxamide
Overview
Description
4-(4-chlorophenyl)-N-(2,4-dichlorophenyl)-2-[(4-methoxyphenyl)methylsulfanyl]-6-methyl-1,4-dihydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C26H22Cl3N3O2S and its molecular weight is 546.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Environmental Impact and Toxicology
- Chlorophenoxy compounds like 2,4-dichlorophenoxyacetic acid (2,4-D) are widely used herbicides. Epidemiological studies suggest potential associations with increased risk of lymphomas and soft-tissue sarcomas, though toxicological studies in rodents show no evidence of carcinogenicity. Regulatory agencies worldwide consider these compounds as not likely carcinogenic or unclassifiable regarding carcinogenicity. The evidence does not support a genotoxic mode of action for chlorophenoxy compounds, and environmental exposures are considered insufficient to support a causal relationship with lymphohematopoietic cancers (Stackelberg, 2013).
Sorption and Environmental Behavior
- Research on the sorption of phenoxy herbicides like 2,4-D to soil, organic matter, and minerals indicates that soil organic matter and iron oxides are relevant sorbents. The review suggests that sorption can be rationalized based on soil parameters like pH, organic carbon content, and iron content, which are significant in understanding the environmental behavior of these compounds (Werner et al., 2012).
Wastewater Treatment
- The pesticide production industry generates high-strength wastewater containing toxic pollutants, including 2,4-D. Biological processes and granular activated carbon treatments have been found to remove these compounds effectively, highlighting the importance of treating industrial effluents to mitigate environmental contamination (Goodwin et al., 2018).
Assessment of Environmental Impact
- The impact of chlorophenol contamination in aquatic environments has been evaluated, showing moderate toxic effects to mammalian and aquatic life. The persistence of these compounds in the environment can vary, and bioaccumulation is expected to be low. However, chlorophenols can have a strong organoleptic effect, affecting water quality (Krijgsheld & Gen, 1986).
Properties
IUPAC Name |
4-(4-chlorophenyl)-N-(2,4-dichlorophenyl)-2-[(4-methoxyphenyl)methylsulfanyl]-6-methyl-1,4-dihydropyrimidine-5-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22Cl3N3O2S/c1-15-23(25(33)31-22-12-9-19(28)13-21(22)29)24(17-5-7-18(27)8-6-17)32-26(30-15)35-14-16-3-10-20(34-2)11-4-16/h3-13,24H,14H2,1-2H3,(H,30,32)(H,31,33) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQJHKOAFJSZPAK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(N=C(N1)SCC2=CC=C(C=C2)OC)C3=CC=C(C=C3)Cl)C(=O)NC4=C(C=C(C=C4)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22Cl3N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
546.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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